3-Amino-1H-pyrazol-5-ol

• IUPAC Name: 5-amino-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1H,(H4,4,5,6,7)
• InChI Key: QZBGOTVBHYKUDS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NNC1=O)N
• Molecular Formula: C3H5N3O
• DSSTOX Substance ID: DTXSID60951180
• Molecular Weight: 99.09 g/mol
• CAS RN: 53666-79-8, 28491-52-3

Description

3-Amino-1H-pyrazol-5-ol is a chemical compound with the molecular formula C3H5N3O. It is a heterocyclic compound containing both a pyrazole and a hydroxyl group. This compound is commonly used as a building block in the synthesis of pharmaceuticals and agrochemicals.

Synthesis Analysis

Pyrazole synthesis involves various methods, including silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride. An economic and efficient amphiphile (SDS) catalyzed one-pot synthesis of the aromatized 4-amino alkylated-1H-pyrazol-5-ol via a Mannich type reaction has also been developed.

Molecular Structure Analysis

The molecular structure of 3-Amino-1H-pyrazol-5-ol consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a hydroxyl group. The structure allows for various functional groups to be added, creating a wide range of possible derivatives.

Chemical Reactions Analysis

The chemical reactions involving 3-Amino-1H-pyrazol-5-ol are diverse. For instance, a regioselective intramolecular Heck reaction of imino derivatives can result in the synthesis of 1,3,4-tri-substituted pyrazolo. Another reaction involves an economic and efficient amphiphile (SDS) catalyzed one-pot synthesis of the aromatized 4-amino alkylated-1H-pyrazol-5-ol via a Mannich type reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Amino-1H-pyrazol-5-ol include a molecular formula of C3H5N3O. It should be stored at a temperature of 2-8°C and protected from light.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

The pyrazole nucleus, particularly 3-Amino-1H-pyrazol-5-ol , has shown promise in the development of anticancer and anti-inflammatory agents. Its ability to act as a ligand for receptors or enzymes makes it a valuable scaffold in medicinal chemistry. . The recent approval of Pirtobrutinib, a drug that contains a pyrazole derivative, underscores the therapeutic potential of this class of compounds.

Antimicrobial Activity

3-Amino-1H-pyrazol-5-ol: . This highlights its potential as a framework for developing new antimicrobial agents, particularly in the fight against antibiotic-resistant bacteria.

Future Directions

Pyrazole-based compounds, including 3-Amino-1H-pyrazol-5-ol, have a wide range of applications in various fields such as medicine, engineering, and agriculture. They are used in supramolecular and polymer chemistry, in the food industry, as cosmetic colorings, and as UV stabilizers. Future research may focus on synthesizing structurally diverse pyrazole derivatives and finding new and improved applications.

Mechanism of Action

Target of Action

3-Amino-1H-pyrazol-5-ol, also known as 3-Amino-5-hydroxypyrazole, is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects . .

Mode of Action

It’s known that pyrazole derivatives can interact with various biological targets due to their versatile structure

Biochemical Pathways

Pyrazole derivatives are known to be involved in a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Pyrazole derivatives are known for their diverse pharmacological effects, suggesting that 3-amino-1h-pyrazol-5-ol may have multiple effects at the molecular and cellular levels .

Q & A

Q1: What are the notable applications of 3-Amino-5-hydroxypyrazole?

A1: 3-Amino-5-hydroxypyrazole demonstrates promise in several areas:

• Sorbent Material: Research highlights its use in treating spent bleaching clay (SBC) to create an economical sorbent material. This modified clay (AHIBC) effectively removes yttrium ions from aqueous solutions. []
• Antibacterial Activity: Studies reveal that 3-Amino-5-hydroxypyrazole, both independently and complexed with Copper (II), exhibits inhibitory effects against the growth of certain bacteria like Escherichia coli. This property makes it a potential candidate for developing antibacterial agents. []
• Fluorinated Oligomers: The compound serves as a precursor for synthesizing fluoroalkyl end-capped preoligomers. These preoligomers react with biocides like sulfathiazole, yielding fluorinated oligomers with surface antibacterial activity against Staphylococcus aureus. This finding suggests potential applications in creating materials with antibacterial properties. []
• Anticancer Activities: Derivatives of 3-Amino-5-hydroxypyrazole, specifically C-glycosides containing a 1H-pyrazolo[3,4-b]pyridine moiety, have shown promising anticancer activity against human leukemia (K562) and prostate cancer (PC-3) cells in vitro. []

Q2: How does the structure of 3-Amino-5-hydroxypyrazole lend itself to these applications?

A2: The structure of 3-Amino-5-hydroxypyrazole, with its amine and hydroxyl groups, allows for:

• Chelation: It can readily form complexes with metal ions like Copper (II) and Yttrium, explaining its use in antibacterial studies and as a sorbent material. [, ]
• Versatile Reactions: The presence of reactive groups enables its incorporation into various compounds like pyrazolo[3,4-b]pyridines and fluorinated oligomers, broadening its potential applications. [, ]

Q3: Can you elaborate on the interaction of 3-Amino-5-hydroxypyrazole with yttrium ions?

A3: Research suggests that 3-Amino-5-hydroxypyrazole impregnated on bleaching clay (AHIBC) removes yttrium ions from solutions through adsorption. This adsorption process is pH-dependent, reaching equilibrium at a pH of 6.0. The adsorption follows a pseudo-second-order kinetic model and fits the Langmuir isotherm model, suggesting a monolayer adsorption process. []

Q4: What do we know about the synthesis of derivatives using 3-Amino-5-hydroxypyrazole?

A4: Several studies highlight the synthetic versatility of 3-Amino-5-hydroxypyrazole:

• Diarylpyrazolo[3,4-b]pyridines Synthesis: It acts as a crucial building block in a one-step synthesis of these compounds from isoflavones using sodium methoxide. []
• (Thienyl)pyrazolo- and triazolo[1,5-α]pyrimidines Synthesis: Reacting 3-Amino-5-hydroxypyrazole with specific acrylates leads to the formation of these complex heterocyclic compounds. The reaction involves a selective displacement of specific groups within the acrylate molecule, highlighting the regioselectivity offered by 3-Amino-5-hydroxypyrazole. []
• C-glycosides of Heterocyclic Derivatives Synthesis: Condensation reactions of substituted puerarin with 3-Amino-5-hydroxypyrazole in methanol yield novel C-glycosides, some demonstrating considerable cytotoxicity against cancer cell lines. []

Q5: Are there computational studies on 3-Amino-5-hydroxypyrazole?

A5: Yes, computational chemistry contributes to understanding 3-Amino-5-hydroxypyrazole. Density Functional Theory (DFT) calculations using the B3LYP level and 6-311G (d,p) basis set helped determine the molecular geometry and vibrational frequencies of the compound and its derivatives. These calculations provide valuable insights into its electronic structure and properties, aiding in the interpretation of experimental data. [] Additionally, Time-Dependent DFT (TD-DFT) calculations are employed to understand the electronic properties, particularly the HOMO-LUMO energy gap, which helps predict its reactivity and potential applications. []